Cas no 182344-21-4 (4-Hydroxy-3-methoxyphenylboronic Acid)

• Product Name: 4-Hydroxy-3-methoxyphenylboronic Acid
• CAS No: 182344-21-4
• MF: C₇H₉BO₄
• MW: 167.954962491989
• MDL: MFCD18397223
• CID: 113836
• PubChem ID: 11557349
• Update Time: 2025-11-02

4-Hydroxy-3-methoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

• (4-Hydroxy-3-methoxyphenyl)boronic acid
• 4-Hydroxy-3-methoxyphenylboronic acid
• Boronic acid,B-(4-hydroxy-3-methoxyphenyl)-
• 3-methoxy-4-hydroxyphenyl boronic acid
• 4-hydroxy-3-(methoxy)phenylboronic acid
• 4-Hydroxy-3-methoxybenzeneboronic acid
• Boronic acid, (4-hydroxy-3-methoxyphenyl)- (9CI)
• 4-Borono-2-methoxyphenol, 5-Borono-2-hydroxyanisole
• Boronic acid, B-(4-hydroxy-3-methoxyphenyl)-
• UZFBWSFTHSYXCN-UHFFFAOYSA-N
• 3-Methoxy-4-hydroxyphenylboronic acid
• OR46236
• FCH1135895
• AX8231595
• Boronic acid, (4-hydroxy-3-methoxyphenyl)-
• V3926
• ST24020568
• Boronic
• AS-55548
• FT-0760391
• A880902
• CS-0044961
• DTXSID70468512
• SY272302
• EN300-268996
• AKOS015893241
• MFCD18397223
• Y13466
• (4-Hydroxy-3-methoxyphenyl)boronicacid
• SCHEMBL11322
• 182344-21-4
• DB-114178
• 4-Hydroxy-3-methoxyphenylboronic Acid

• MDL： MFCD18397223
• Inchi： 1S/C7H9BO4/c1-12-7-4-5(8(10)11)2-3-6(7)9/h2-4,9-11H,1H3
• InChI Key： UZFBWSFTHSYXCN-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(B(O)O)=C1)O

Computed Properties

• Exact Mass: 168.05900
• Monoisotopic Mass: 168.0593889g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: nothing
• Topological Polar Surface Area: 69.9

Experimental Properties

• PSA: 69.92000
• LogP: -0.91940

Additional information on 4-Hydroxy-3-methoxyphenylboronic Acid

4-Hydroxy-3-methoxyphenylboronic Acid (CAS 182344-21-4): Properties, Applications, and Market Insights

4-Hydroxy-3-methoxyphenylboronic Acid (CAS 182344-21-4) is a versatile boronic acid derivative with significant applications in organic synthesis, pharmaceuticals, and material science. This compound, also known as vanillin boronic acid, is characterized by its unique molecular structure, combining a phenolic hydroxyl group and a methoxy group with a boronic acid functionality. Its chemical formula is C₇H₉BO₄, and it has a molecular weight of 167.96 g/mol.

The physical and chemical properties of 4-Hydroxy-3-methoxyphenylboronic Acid make it a valuable intermediate in various chemical reactions. It is typically a white to off-white crystalline powder with a melting point ranging from 160-165°C. The compound is soluble in polar organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. Its boronic acid group is highly reactive, enabling it to participate in Suzuki-Miyaura cross-coupling reactions, which are widely used in the synthesis of biaryl compounds.

One of the most prominent applications of 4-Hydroxy-3-methoxyphenylboronic Acid is in the pharmaceutical industry. Researchers are increasingly exploring its potential as a building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. The compound's structural similarity to vanillin, a natural flavoring agent, has also sparked interest in its use for flavor and fragrance applications. Additionally, its ability to form stable complexes with diols makes it useful in sensor technology, such as glucose detection systems.

The market demand for 4-Hydroxy-3-methoxyphenylboronic Acid has been steadily growing, driven by advancements in organic synthesis and the expanding pharmaceutical sector. Manufacturers are focusing on improving synthesis methods to enhance yield and purity, with recent studies highlighting the use of palladium-catalyzed reactions as an efficient approach. The compound is also gaining attention in green chemistry initiatives, as researchers seek sustainable alternatives to traditional synthetic pathways.

In the field of material science, 4-Hydroxy-3-methoxyphenylboronic Acid is being investigated for its potential in creating advanced polymers and coatings. Its ability to form dynamic covalent bonds with diol-containing molecules opens up possibilities for self-healing materials and stimuli-responsive systems. This aligns with current trends in smart materials development, where boronic acid derivatives play a crucial role.

For researchers and industry professionals working with 4-Hydroxy-3-methoxyphenylboronic Acid, proper storage and handling are essential to maintain its stability. The compound should be kept in a cool, dry place, protected from moisture and light. While it is not classified as hazardous under standard conditions, appropriate laboratory practices should always be followed to ensure safety.

The future outlook for 4-Hydroxy-3-methoxyphenylboronic Acid appears promising, with ongoing research exploring novel applications in bioconjugation and drug delivery systems. As the scientific community continues to uncover the full potential of boronic acid chemistry, this compound is likely to maintain its importance in various high-tech industries. Its combination of reactivity and structural features makes it a valuable tool for addressing current challenges in medicinal chemistry and functional materials development.